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Compound of Interest

Compound Name: Aluminum chloride hexahydrate

Cat. No.: B213189

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of aluminum chloride
hexahydrate (AICl3-6H20) in ethanol and other common organic solvents. Understanding the
solubility of this compound is critical for its application in various fields, including as a catalyst in
organic synthesis, as an active ingredient in pharmaceuticals and antiperspirants, and in
various industrial processes. This document compiles available quantitative data, outlines
experimental methodologies for solubility determination, and presents a logical workflow for
these procedures.

Quantitative Solubility Data

The solubility of aluminum chloride hexahydrate varies significantly across different organic
solvents, influenced by factors such as solvent polarity, temperature, and the presence of
water. The following tables summarize the available quantitative and qualitative solubility data.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b213189?utm_src=pdf-interest
https://www.benchchem.com/product/b213189?utm_src=pdf-body
https://www.benchchem.com/product/b213189?utm_src=pdf-body
https://www.benchchem.com/product/b213189?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b213189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Molar Dielectric
. Temperat
Solvent Formula Mass ( Constant  Solubility °C) Notes
ure (°
g/mol) (at 20°C)
Alcohols
The
Ethanol solubility is
~20% _ o
(anhydrous  C2HsOH 46.07 24.55 Ambient limited in
(wiw)[1]
) anhydrous
conditions.
The
presence
Freely
Ethanol ) of water
C2HsOH 46.07 - soluble[2] Ambient o
(96%) 3] significantl
y increases
solubility.
Reports
indicate a
potentially
violent
) reaction
Methanol CHsOH 32.04 32.7 Soluble[4] Ambient )
with the
evolution of
hydrogen
chloride
gas.[5]
Propylene .
C3HsO2 76.09 32.1 Soluble[6] Ambient -
Glycol
Soluble[3] )
Glycerol C3HsOs 92.09 425 6] Ambient -
Ethers
Diethyl Soluble[6] )
(C2H5)20 74.12 4.34 Ambient -
Ether [7]
© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.delasco.com/products/aluminum-chloride-20-in-ethanol
https://www.lobachemie.com/Metal-salts-00898/ALUMINIUM-CHLORIDE-HEXAHYDRATE-CASNO-7784-13-6.aspx
http://www.uspbpep.com/ep60/aluminium%20chloride%20hexahydrate%200971e.pdf
https://www.sciencemadness.org/smwiki/index.php/Aluminium_chloride
https://patents.google.com/patent/US3215638A/en
https://www.sigmaaldrich.com/US/en/product/sial/06231
http://www.uspbpep.com/ep60/aluminium%20chloride%20hexahydrate%200971e.pdf
https://www.sigmaaldrich.com/US/en/product/sial/06231
https://www.sigmaaldrich.com/US/en/product/sial/06231
https://www.chembk.com/en/chem/ALUMINIUM%20CHLORIDE%20HEXAHYDRATE
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b213189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Tetrahydrof )
CaHsO 72.11 7.6 Soluble[4] Ambient -
uran (THF)
Dioxane CaHsO2 88.11 2.21 Soluble[4] Ambient -
Ketones
Aluminum
chloride is
Acetone C3HeO 58.08 20.7 Reacts[8] Ambient reported to
react with
acetone.
Halogenat
ed
Solvents
Soluble[4] )
Chloroform  CHCIs 119.38 4.81 Ambient -
[71[9][10]
Carbon
) Soluble[4] )
Tetrachlori CCla 153.82 2.24 Ambient -
[71[9][10]
de
Aromatic
Hydrocarb
ons
Slightly
Benzene CeHe 78.11 2.28 soluble[4] Ambient -
[91[10]
Slightly )
Toluene C7Hs 92.14 2.38 Ambient -
soluble[4]
Slightly )
Xylene CsHa1o 106.16 ~2.3-2.6 Ambient -
soluble[4]
Other
Solvents
Dimethyl C2HeOS 78.13 46.7 Reacts[11]  Ambient Areaction
Sulfoxide [12] is reported
© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.sciencemadness.org/smwiki/index.php/Aluminium_chloride
https://www.sciencemadness.org/smwiki/index.php/Aluminium_chloride
http://www.sciencemadness.org/talk/viewthread.php?tid=158877
https://www.sciencemadness.org/smwiki/index.php/Aluminium_chloride
https://www.chembk.com/en/chem/ALUMINIUM%20CHLORIDE%20HEXAHYDRATE
https://www.funcmater.com/aluminum-chloride-hexahydrate-alcl3-6h2o-crystalline.html
https://5.imimg.com/data5/HD/XN/MY-3977359/aluminium-chloride.pdf
https://www.sciencemadness.org/smwiki/index.php/Aluminium_chloride
https://www.chembk.com/en/chem/ALUMINIUM%20CHLORIDE%20HEXAHYDRATE
https://www.funcmater.com/aluminum-chloride-hexahydrate-alcl3-6h2o-crystalline.html
https://5.imimg.com/data5/HD/XN/MY-3977359/aluminium-chloride.pdf
https://www.sciencemadness.org/smwiki/index.php/Aluminium_chloride
https://www.funcmater.com/aluminum-chloride-hexahydrate-alcl3-6h2o-crystalline.html
https://5.imimg.com/data5/HD/XN/MY-3977359/aluminium-chloride.pdf
https://www.sciencemadness.org/smwiki/index.php/Aluminium_chloride
https://www.sciencemadness.org/smwiki/index.php/Aluminium_chloride
https://ptacts.uspto.gov/ptacts/public-informations/petitions/1534682/download-documents?artifactId=PPOp9douiiFOOnNe-PF6TwpvV5WNlaXjqAy0HsncLg7aexPHKszF5nY
https://www.scribd.com/doc/94213770/DMSO
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b213189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

(DMSO) to occur.

Qualitative Solubility Summary:

Solvent Solubility Description
Ethanol (96%) Freely soluble[2][3]
Glycerol Soluble[3][6]

Diethyl Ether Soluble[6][7]

Propylene Glycol Soluble[6]

Experimental Protocols for Solubility Determination

The determination of the solubility of a salt like aluminum chloride hexahydrate in an organic
solvent requires a meticulous experimental approach to ensure accuracy, especially given its
hygroscopic nature. A general and widely accepted method is the equilibrium concentration
method.

Objective: To determine the saturation solubility of aluminum chloride hexahydrate in a given
organic solvent at a specific temperature.

Materials and Equipment:

¢ Aluminum chloride hexahydrate (analytical grade)
e Anhydrous organic solvent of interest

o Temperature-controlled shaker or water bath

» Analytical balance

o Centrifuge

e Volumetric flasks and pipettes

» Syringe filters (chemically compatible with the solvent)
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» Appropriate analytical instrumentation for concentration measurement (e.g., ICP-AES for
aluminum content, titration for chloride content, or gravimetric analysis)

» Glove box or a system with a dry, inert atmosphere (e.g., nitrogen or argon) is highly
recommended to prevent moisture absorption.

Procedure:
e Sample Preparation:

o Add an excess amount of aluminum chloride hexahydrate to a known volume or mass
of the organic solvent in a sealed container. The presence of excess solid is crucial to
ensure that the solution reaches saturation.

o Place the sealed container in a temperature-controlled shaker or water bath set to the
desired experimental temperature.

« Equilibration:

o Agitate the mixture for a sufficient period to allow the system to reach equilibrium. The
time required for equilibration can vary depending on the solvent and temperature and
should be determined experimentally (e.g., by taking measurements at different time
points—24, 48, 72 hours—until the concentration of the solute in the solution remains
constant).

o Sample Withdrawal and Separation:
o Once equilibrium is reached, cease agitation and allow the solid to settle.

o Carefully withdraw a known volume of the supernatant using a pre-warmed (to the
experimental temperature) pipette or syringe. To avoid precipitation due to temperature
changes, this step should be performed swiftly.

o Immediately filter the withdrawn sample through a syringe filter to remove any suspended
solid particles.

» Concentration Analysis:
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o Accurately dilute the filtered sample with a suitable solvent to a concentration range
appropriate for the chosen analytical method.

o Determine the concentration of aluminum or chloride in the diluted solution using a
validated analytical technique.

» Inductively Coupled Plasma - Atomic Emission Spectrometry (ICP-AES): A sensitive
method for determining the total aluminum concentration.

» Titration: Argentometric titration (e.g., Mohr's method) can be used to determine the
chloride ion concentration.

» Gravimetric Analysis: Evaporate the solvent from a known volume of the saturated
solution and weigh the remaining solid residue. This method is simpler but may be less
accurate, especially for solvents with high boiling points.

e Data Calculation and Reporting:
o Calculate the solubility in the desired units (e.g., g/100 g of solvent, mol/L).
o Repeat the experiment at least in triplicate to ensure the reproducibility of the results.
o Report the average solubility and the standard deviation.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the experimental determination of
solubility.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b213189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation

@dd excess AlCl3-6H20 to solvena

Seal container

Equilibration

[Agitate at constant temperature]

[Allow solid to settle]

Sampling &V Separation

[Withdraw supernatana

'

[Filter to remove solids)

Concentration Analysis

Dilute sample

Measure Al3* or Cl~ concentration
(e.g., ICP-AES, Titration)

Results
4

Calculate solubility

'

Statistical analysis

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b213189?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b213189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Caption: Experimental workflow for determining
hexahydrate.

the solubility of aluminum chloride

Logical Relationship of Solubility Factors

The solubility of aluminum chloride hexahydrate in organic solvents is a complex interplay of
several factors. The following diagram illustrates the key relationships influencing the

dissolution process.
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Caption: Factors influencing the solubility of aluminum chloride hexahydrate in organic

solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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